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Compound of Interest

(1H-Indazol-3-YL)methylamine
Compound Name:
hydrochloride

Cat. No.: B569668

An In-depth Technical Guide to (1H-Indazol-3-
YL)methylamine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, IUPAC
nomenclature, and available physicochemical properties of (1H-Indazol-3-YL)methylamine
hydrochloride. This document is intended to serve as a valuable resource for researchers and
professionals engaged in drug discovery and development, offering a concise summary of key
technical data.

Chemical Structure and IUPAC Name

The chemical structure of (1H-Indazol-3-YL)methylamine hydrochloride is characterized by
an indazole ring system substituted at the 3-position with a methylamine group, which is
protonated to form the hydrochloride salt.

IUPAC Name: (1H-indazol-3-yl)methanamine hydrochloride[1]
The structure is depicted in the diagram below, generated using the DOT language.

Caption: Chemical structure of (1H-indazol-3-yl)methanamine hydrochloride.
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Physicochemical Properties

A summary of the available quantitative data for (1H-Indazol-3-YL)methylamine
hydrochloride is presented in the table below. This information is crucial for understanding the
compound's characteristics for experimental design and drug development purposes.

Property Value Source
Molecular Formula CsH10CIN3 [2]
Molecular Weight 183.64 g/mol [2]
Melting Point 253-255 °C [2]
Form Solid [2]
CAS Number 117891-16-4 [1]

Experimental Protocols

Detailed experimental protocols for the synthesis of (1H-Indazol-3-YL)methylamine
hydrochloride are not readily available in the public domain. However, the synthesis of
indazole derivatives typically follows established organic chemistry principles. A plausible
synthetic approach, based on general knowledge of indazole synthesis, is outlined below. This
should be considered a theoretical workflow and would require laboratory optimization.

A common route to 3-substituted indazoles involves the cyclization of ortho-substituted
phenylhydrazines or related precursors. For the target molecule, a potential synthetic pathway
could start from 2-acetylbenzonitrile.
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Hypothetical Synthesis Workflow
1. Starting Material:

2-cyanobenzaldehyde
NH3, H2/Catalyst

2. Reductive Amination:

Formation of (2-cyanophenyl)methanamine
NaNO2, HCI
3. Diazotization:
Conversion of amine to diazonium salt

Heat

C

4. Cyclization:
tramolecular cyclization to form the indazole rin

)

HCI in ether

€

5. Salt Formation:
reatment with HCI to yield the hydrochloride sal

)

Click to download full resolution via product page

Caption: A logical workflow for a possible synthesis of (1H-indazol-3-yl)methanamine

hydrochloride.

Disclaimer: This proposed synthetic route is illustrative. Researchers should consult specialized

literature and perform appropriate safety and feasibility assessments before attempting any

chemical synthesis.

While a specific, detailed experimental protocol for the synthesis of (1H-Indazol-3-

YL)methylamine hydrochloride could not be located in the searched literature, the synthesis

of related indazole compounds often involves the cyclization of substituted anilines or
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benzonitriles. For instance, the synthesis of 1H-indazole-3-amine derivatives has been
reported starting from 5-bromo-2-fluorobenzonitrile, which is refluxed with hydrazine hydrate.[3]
Further modifications can then be carried out on the resulting indazole core. The preparation of
3-methyl-1H-indazole has been described via the diazotization of 2-aminoacetophenone
followed by reduction and cyclization.[4] These general methods suggest that a multi-step
synthesis starting from an appropriately substituted benzene derivative would be a viable
approach.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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